Cas no 94632-39-0 (1,3-Benzenediol,2-ethyl-5-methoxy-)

• Product Name: 1,3-Benzenediol,2-ethyl-5-methoxy-
• CAS No: 94632-39-0
• MF: C₉H₁₂O₃
• MW: 168.189783096313
• CID: 798695
• PubChem ID: 2775162
• Update Time: 2025-04-19

1,3-Benzenediol,2-ethyl-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenediol,2-ethyl-5-methoxy-
• 2-ethyl-5-methoxybenzene-1,3-diol
• DTXSID40379424
• SCHEMBL3181147
• 94632-39-0

• Inchi： 1S/C9H12O3/c1-3-7-8(10)4-6(12-2)5-9(7)11/h4-5,10-11H,3H2,1-2H3
• InChI Key： WGXZSNDFPXPYMT-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C(=C(C=1)O)CC)O

Computed Properties

• Exact Mass: 168.078644241g/mol
• Monoisotopic Mass: 168.078644241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 49.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols